Cas no 77-49-6 (2-Methyl-2-nitro-1,3-propanediol)
77-49-6 structure
Product Name:2-Methyl-2-nitro-1,3-propanediol
CAS No:77-49-6
MF:C4H9NO4
MW:135.118561506271
MDL:MFCD00024812
CID:81682
PubChem ID:87572658
Update Time:2025-04-18
2-Methyl-2-nitro-1,3-propanediol Chemical and Physical Properties
Names and Identifiers
-
- 2-Nitro-2-methyl-1,3-propanediol
- 2-Methyl-2-nitro-1,3-propanediol
- 2-methyl-2-nitropropane-1,3-diol
- 1,1-dimethylol-1-nitroethane
- 2-methyl-2-nitro-3-propanediol
- NMPD
- Nitroisobutylglycol
- 1,3-Propanediol, 2-methyl-2-nitro-
- 2-Methyl-2-nitropropanediol
- Caswell No. 573N
- EPA Pesticide Chemical Code 573900
- LOTYADDQWWVBDJ-UHFFFAOYSA-N
- 31TD71126R
- 1, 2-methyl-2-nitro-
- DSSTox_CID_21437
- DSSTox_RID_79733
- DSSTox_GSID_414
- MFCD00024812
- NSC5372
- NCGC00255640-01
- FT-0631332
- SCHEMBL17347357
- NSC 5372
- DTXCID3021437
- Q27256083
- WLN: WNX1&1Q1Q
- NSC-5372
- 77-49-6
- Tox21_302028
- AI3-04503
- EINECS 201-031-4
- 4-01-00-02537 (Beilstein Handbook Reference)
- CS-0116710
- 1,3-Propanediol,2-methyl-2-nitro-
- AKOS005068315
- DTXSID5041437
- CAS-77-49-6
- J-510151
- F12734
- BRN 1762621
- NS00041007
- CHEMBL3186268
- SCHEMBL220203
- AS-47226
- UNII-31TD71126R
- M0639
- DB-056222
-
- MDL： MFCD00024812
- Inchi： 1S/C4H9NO4/c1-4(2-6,3-7)5(8)9/h6-7H,2-3H2,1H3
- InChI Key： LOTYADDQWWVBDJ-UHFFFAOYSA-N
- SMILES： OCC(C)(CO)[N+](=O)[O-]
- BRN： 1762621
Computed Properties
- Exact Mass: 135.05300
- Monoisotopic Mass: 135.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1.1
- Molecular Weight: 135.12
- Topological Polar Surface Area: 86.3
Experimental Properties
- Color/Form: Uncertain.
- Density: 1.4474 (rough estimate)
- Melting Point: 154.0 to 158.0 deg-C
- Boiling Point: 248.79°C (rough estimate)
- Flash Point: 153.3 ºC
- Refractive Index: 1.4183 (estimate)
- Solubility: 5.92 M
- PSA: 86.28000
- LogP: -0.47040
- Solubility: Uncertain.
2-Methyl-2-nitro-1,3-propanediol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M863270-1g |
2-Methyl-2-nitro-1,3-propanediol |
77-49-6 | ≥98%(GC) | 1g |
￥98.00 | 2022-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X64885-5g |
2-METHYL-2-NITRO-1,3-PROPANEDIOL |
77-49-6 | ≥98%(GC) | 5g |
¥298.0 | 2023-09-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M863270-5g |
2-Methyl-2-nitro-1,3-propanediol |
77-49-6 | ≥98%(GC) | 5g |
￥368.00 | 2022-09-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B25196-5g |
2-Methyl-2-nitro-1,3-propanediol, 97% |
77-49-6 | 97% | 5g |
￥1240.00 | 2023-03-29 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B25196-25g |
2-Methyl-2-nitro-1,3-propanediol, 97% |
77-49-6 | 97% | 25g |
￥2723.00 | 2023-03-29 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B25196-100g |
2-Methyl-2-nitro-1,3-propanediol, 97% |
77-49-6 | 97% | 100g |
￥8878.00 | 2023-03-29 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M0639-5G |
2-Methyl-2-nitro-1,3-propanediol |
77-49-6 | >98.0%(GC) | 5g |
¥350.00 | 2024-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M0639-25G |
2-Methyl-2-nitro-1,3-propanediol |
77-49-6 | >98.0%(GC) | 25g |
¥1120.00 | 2024-04-16 | |
| Chemenu | CM343330-5g |
2-Methyl-2-nitro-1,3-propanediol |
77-49-6 | 95%+ | 5g |
$56 | 2023-02-01 | |
| Chemenu | CM343330-25g |
2-Methyl-2-nitro-1,3-propanediol |
77-49-6 | 95%+ | 25g |
$169 | 2023-02-01 |
2-Methyl-2-nitro-1,3-propanediol Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:77-49-6)2-Methyl-2-nitro-1,3-propanediol, ≥ 98.0%
Order Number:LE14571;LE5537
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com
2-Methyl-2-nitro-1,3-propanediol Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
- Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:77-49-6)2-Methyl-2-nitro-1,3-propanediol, ≥ 98.0%
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry